Formamide, N-(1-hydroxyethyl)-

Specification

• CAS No.: 102904-85-8
• Molecular Formula: C3H7NO2
• Molecular Weight: 89.09 g/mol
• IUPAC Name: N-(1-hydroxyethyl)formamide
• Standard InChI: InChI=1S/C3H7NO2/c1-3(6)4-2-5/h2-3,6H,1H3,(H,4,5)
• Standard InChI Key: DTBGILDKBIBTGE-UHFFFAOYSA-N
• SMILES: CC(NC=O)O
• Canonical SMILES: CC(NC=O)O

Introduction

Chemical Properties and Structure

Molecular Structure and Composition

N-(1-hydroxyethyl)formamide has a molecular formula of C₃H₇NO₂, indicating the presence of three carbon atoms, seven hydrogen atoms, one nitrogen atom, and two oxygen atoms. The structural arrangement features a formamide group (H-C=O) bonded to a nitrogen atom, which in turn is bonded to a hydroxyethyl group (-CH(OH)CH₃).

Chemical Characteristics

The compound's chemical behavior is influenced by several key structural features:

• The amide bond (N-C=O) contributes to the compound's stability and provides sites for potential hydrogen bonding.

• The hydroxyl group (-OH) in the hydroxyethyl portion introduces additional polarity and hydrogen bonding capability.

• The presence of both carbonyl and hydroxyl groups creates potential for various chemical transformations, including oxidation, reduction, and substitution reactions.

Physical Properties

Basic Physical Characteristics

N-(1-hydroxyethyl)formamide presents as a compound with specific physical characteristics that influence its handling and applications. Based on the available data, the following table summarizes its key physical properties:

Property	Value
Molecular Weight	89.09320 g/mol
Exact Mass	89.04770
Density	Not Available
Melting Point	Not Available
Boiling Point	Not Available
Flash Point	Not Available
Polar Surface Area (PSA)	52.82000

Applications and Uses

Industrial Applications

Based on the chemical structure and properties of N-(1-hydroxyethyl)formamide, potential applications include:

• Intermediate in pharmaceutical synthesis

• Component in specialty chemical formulations

• Potential use as a solvent in specific chemical processes

• Precursor in the synthesis of more complex organic compounds

Related Compounds and Structural Analogs

Structural Relatives

Several compounds structurally related to N-(1-hydroxyethyl)formamide appear in the search results, including:

• N-Ethyl-N-(1-hydroxyethyl)formamide (C₅H₁₁NO₂, CAS: 1234562-46-9) - Contains an additional ethyl group on the nitrogen atom.

• N-(Hydroxymethyl)formamide (C₂H₅NO₂, CAS: 13052-19-2) - Has a hydroxymethyl group instead of hydroxyethyl.

• N-(2,2,2-Trichloro-1-hydroxyethyl)formamide (C₃H₄Cl₃NO₂, CAS: 515-82-2) - Contains a trichlorinated hydroxyethyl group.

Comparative Properties

A comparison of N-(1-hydroxyethyl)formamide with its structural relatives reveals patterns in physical and chemical properties:

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Structural Difference
N-(1-hydroxyethyl)formamide	C₃H₇NO₂	89.09320	102904-85-8	Base compound
N-Ethyl-N-(1-hydroxyethyl)formamide	C₅H₁₁NO₂	117.15	1234562-46-9	Additional ethyl group on N
N-(Hydroxymethyl)formamide	C₂H₅NO₂	75.07	13052-19-2	Hydroxymethyl instead of hydroxyethyl
N-(2,2,2-Trichloro-1-hydroxyethyl)formamide	C₃H₄Cl₃NO₂	192.43	515-82-2	Trichlorinated hydroxyethyl group

This comparison highlights how subtle structural modifications affect the physical properties and potential applications of these formamide derivatives.

Research Findings and Literature